N-methyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-methyl-2-[5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H18F3N3OS/c1-13-6-8-14(9-7-13)17-11-25-19(28-12-18(27)24-2)26(17)16-5-3-4-15(10-16)20(21,22)23/h3-11H,12H2,1-2H3,(H,24,27)
• InChI Key: XHYSDIYQQJPUCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC
• Molecular Formula: C20H18F3N3OS
• Molecular Weight: 405.4 g/mol

Description

N-methyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18F3N3OS and its molecular weight is 405.44. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Several synthesized derivatives, similar to N-methyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide, have been explored for their anticancer properties. For instance, certain thiazole and imidazole derivatives have shown significant anticancer activity against various cancer cell lines, including A549 human lung adenocarcinoma cells. These compounds were evaluated for their selective cytotoxicity, demonstrating the potential of such molecules in cancer research and therapy (Evren et al., 2019).

Antimicrobial and Antifungal Agents

Imidazole derivatives have also been investigated for their antimicrobial and antifungal activities. A series of substituted dithiocarbamoyl-N-[4-((1H-imidazol-1-yl)methyl)phenyl]acetamide derivatives showed significant activity against drug-resistant fungal infections, highlighting the potential of these compounds in addressing challenges in infectious disease treatment (Altındağ et al., 2017).

Coordination Chemistry and Antioxidant Activity

Research on pyrazole-acetamide derivatives has contributed to understanding the effects of hydrogen bonding on self-assembly processes in coordination complexes. These studies not only explore the structural aspects of coordination chemistry but also assess the antioxidant activity of such complexes, offering insights into their potential utility in mitigating oxidative stress (Chkirate et al., 2019).

Antimicrobial and Antibacterial Properties

Further, new thiazolidin-4-one derivatives have been synthesized and evaluated for their potential as antimicrobial agents. These studies contribute to the development of new antibacterial compounds, addressing the urgent need for novel therapeutics against resistant strains of bacteria (Baviskar et al., 2013).